Cas no 1763-26-4 (5-fluoro-1-naphthoate)

• Product Name: 5-fluoro-1-naphthoate
• CAS No: 1763-26-4
• MF: C₁₂H₉FO₂
• MW: 204.197067022324
• CID: 1016419
• PubChem ID: 131875091
• Update Time: 2025-04-20

5-fluoro-1-naphthoate Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1-naphthoate
• 1763-26-4
• Methyl 5-fluoronaphthalene-1-carboxylate
• Methyl 5-fluoro-1-naphthoate

• Inchi： 1S/C12H9FO2/c1-15-12(14)10-6-2-5-9-8(10)4-3-7-11(9)13/h2-7H,1H3
• InChI Key： DODOKFYBUFRDNV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C(C(=O)OC)C=CC=C21

Computed Properties

• Exact Mass: 204.05865769g/mol
• Monoisotopic Mass: 204.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų